Cas no 2680533-13-3 (3-bromo-5H,6H,8H-imidazo4,3-c1,4oxazine-1-carboxylic acid)

• Product Name: 3-bromo-5H,6H,8H-imidazo4,3-c1,4oxazine-1-carboxylic acid
• CAS No: 2680533-13-3
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• MDL: MFCD34186580
• CID: 5618968
• PubChem ID: 165940785
• Update Time: 2025-06-14

3-bromo-5H,6H,8H-imidazo4,3-c1,4oxazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid
• EN300-28310654
• 2680533-13-3
• 8H-Imidazo[5,1-c][1,4]oxazine-1-carboxylic acid, 3-bromo-5,6-dihydro-
• 3-bromo-5H,6H,8H-imidazo4,3-c1,4oxazine-1-carboxylic acid

• MDL： MFCD34186580
• Inchi： 1S/C7H7BrN2O3/c8-7-9-5(6(11)12)4-3-13-2-1-10(4)7/h1-3H2,(H,11,12)
• InChI Key： PKZSICWKLRXNJN-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)O)=C2COCCN21

Computed Properties

• Exact Mass: 245.96400g/mol
• Monoisotopic Mass: 245.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 2.10±0.1 g/cm3(Predicted)
• Boiling Point: 512.8±60.0 °C(Predicted)
• pka: 3.66±0.20(Predicted)

Additional information on 3-bromo-5H,6H,8H-imidazo4,3-c1,4oxazine-1-carboxylic acid

Recent Advances in the Study of 3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid (CAS: 2680533-13-3)

The compound 3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid (CAS: 2680533-13-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid, which serves as a key intermediate in the development of novel heterocyclic compounds. Researchers have successfully employed this compound in the synthesis of various derivatives, demonstrating its utility in constructing complex molecular architectures. The bromo substituent at the 3-position has been particularly instrumental in facilitating further functionalization through cross-coupling reactions, enabling the exploration of diverse chemical space.

From a biological perspective, preliminary investigations have revealed promising activity profiles for derivatives of 3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid. Several studies have reported its potential as a scaffold for developing kinase inhibitors, with particular emphasis on its interaction with protein kinases involved in inflammatory pathways. The imidazooxazine core structure has shown remarkable binding affinity to specific kinase domains, suggesting its potential as a privileged structure in medicinal chemistry.

In terms of pharmacological properties, recent in vitro studies have demonstrated that optimized derivatives of this compound exhibit favorable drug-like characteristics, including moderate solubility and metabolic stability. Structure-activity relationship (SAR) studies have identified key modifications that enhance both potency and selectivity, providing valuable insights for future drug design efforts. Notably, the carboxylic acid moiety has been shown to play a crucial role in target engagement, often forming critical hydrogen bond interactions with biological targets.

Current research directions include exploring the therapeutic potential of this compound class in oncology and autoimmune diseases. Several research groups have reported promising results in preclinical models, particularly in the context of modulating immune cell signaling pathways. The unique combination of the imidazooxazine core with the carboxylic acid functionality appears to confer selective modulation of specific biological targets, making it an attractive starting point for further optimization.

Looking ahead, the development of 3-bromo-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylic acid derivatives as clinical candidates will require comprehensive evaluation of their safety profiles and pharmacokinetic properties. Recent advances in synthetic methodology and structure-based drug design are expected to accelerate the optimization process, potentially leading to novel therapeutic agents in the coming years. The compound's versatility and demonstrated biological activity position it as a valuable tool for both medicinal chemistry research and drug discovery programs.